Cas no 16153-75-6 (1,4-Benzenediamine,N1-(1-methylethyl)-)
16153-75-6 structure
Product Name:1,4-Benzenediamine,N1-(1-methylethyl)-
1,4-Benzenediamine,N1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1-(1-methylethyl)-
- 4-N-propan-2-ylbenzene-1,4-diamine
- N-(1-methylethyl)benzene-1,4-diamine
- 1,4-Benzenediamine,N-(1-methylethyl)-(9CI)
- N-(propan-2-yl)benzene-1,4-diamine
- N-ISOPROPYL-PARAPHENYLENDIAMINE
- N-isopropyl-p-phenylenediamine
- 16153-75-6
- 1,4-Benzenediamine, N-(1-methylethyl)-
- N-isopropyl-1,4-phenylenediamine
- AKOS009235247
- N1-ISOPROPYLBENZENE-1,4-DIAMINE
- 1,4-Benzenediamine, N1-(1-methylethyl)-
- NS00025267
- F78467
- DTXSID7066017
- isopropyl-paraphenylenediamine
- SCHEMBL475453
- N-Isopropyl-benzene-1,4-diamine
- EINECS 240-305-8
- YFZNTUOMAQXCQZ-UHFFFAOYSA-N
-
- Inchi: 1S/C9H14N2/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7,11H,10H2,1-2H3
- InChI Key: YFZNTUOMAQXCQZ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)N)C(C)C
Computed Properties
- Exact Mass: 150.11582
- Monoisotopic Mass: 150.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
- XLogP3: 2
Experimental Properties
- Density: 1.039
- Boiling Point: 279.1°Cat760mmHg
- Flash Point: 142.1°C
- Refractive Index: 1.598
- PSA: 38.05
1,4-Benzenediamine,N1-(1-methylethyl)- Related Literature
-
1. Synthesis of selenium-containing para-phenylenediamines: novel antidegradants for natural rubberWilliam J. E. Parr J. Chem. Soc. Perkin Trans. 1 1981 3002
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